Cas no 920009-75-2 (Benzoic acid, 4-(2-bromo-1-oxopropyl)-, ethyl ester)
920009-75-2 structure
Product Name:Benzoic acid, 4-(2-bromo-1-oxopropyl)-, ethyl ester
CAS No:920009-75-2
MF:C12H13BrO3
MW:285.133823156357
CID:759878
PubChem ID:71424477
Update Time:2025-04-19
Benzoic acid, 4-(2-bromo-1-oxopropyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(2-bromo-1-oxopropyl)-, ethyl ester
- ethyl 4-(2-bromopropanoyl)benzoate
- DTXSID80843270
- LJEUTRDWHPXZEA-UHFFFAOYSA-N
- 920009-75-2
- SCHEMBL1473382
- ethyl-4(2'-bromopropionyl)benzoate
-
- Inchi: 1S/C12H13BrO3/c1-3-16-12(15)10-6-4-9(5-7-10)11(14)8(2)13/h4-8H,3H2,1-2H3
- InChI Key: LJEUTRDWHPXZEA-UHFFFAOYSA-N
- SMILES: BrC(C)C(C1C=CC(C(=O)OCC)=CC=1)=O
Computed Properties
- Exact Mass: 284.00481g/mol
- Monoisotopic Mass: 284.00481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 43.4Ų
Benzoic acid, 4-(2-bromo-1-oxopropyl)-, ethyl ester Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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